2-(3,4-Dihydroxy-5-methoxyphenyl)acetic acid

• Molecular Formula: C9H10O5
• Molecular Weight: 198.17 g/mol
• SMILES: COC1=CC(=CC(=C1O)O)CC(=O)O
• InChI: InChI=1S/C9H10O5/c1-14-7-3-5(4-8(11)12)2-6(10)9(7)13/h2-3,10,13H,4H2,1H3,(H,11,12)
• InChIKey: RGHMGZLQQFVXDM-UHFFFAOYSA-N

Researchers often face batch variability in phenolic acid standards, undermining assay reproducibility. 2-(3,4-Dihydroxy-5-methoxyphenyl)acetic acid (CAS 2989-10-8) is a structurally defined gut microbiota-derived anthocyanidin metabolite that resolves this. • MAO-A IC50 50 nM & DHODH IC50 418 nM-ideal reference ligand for antimalarial and neurochemical studies • logP 0.81 & aqueous solubility 3.09 g/L-reliable probe for comparative ADME assays • ≥95% purity with stringent batch QC-ensures LC-MS/MS specificity in untargeted metabolomics

Definition and Classification of 2-(3,4-Dihydroxy-5-methoxyphenyl)acetic acid

2-(3,4-Dihydroxy-5-methoxyphenyl)acetic acid is a substituted phenylacetic acid derivative characterized by a methoxy group at the 5-position and two hydroxyl groups at the 3- and 4-positions on the benzene ring. It is classified within organic compounds as a methoxyphenol and a phenolic acid [1]. The compound is a predicted metabolite generated by gut microbiota-mediated anthocyanidin C-ring fission [2]. Its molecular formula is C9H10O5, with a molecular weight of 198.17 g/mol [1].

• [1] ChEBI. CHEBI:193993 - 2-(3,4-dihydroxy-5-methoxyphenyl)acetic acid. European Bioinformatics Institute. View Source
• [2] Chemfont. 2-(3,4-dihydroxy-5-methoxyphenyl)acetic acid (CFc000111835). View Source

Why 2-(3,4-Dihydroxy-5-methoxyphenyl)acetic Acid Is Unique

The substitution pattern of 2-(3,4-Dihydroxy-5-methoxyphenyl)acetic acid—specifically the 3,4-catechol motif in combination with a 5-methoxy group—is a critical determinant of its biological activity and physicochemical profile. In-class analogs such as 3,4-dihydroxyphenylacetic acid (DOPAC) lack the methoxy substituent, while homovanillic acid (HVA) and 3,4,5-trimethoxyphenylacetic acid differ in hydroxyl/methoxy arrangement [1]. These structural variations result in quantifiable differences in enzyme inhibition potency (DHODH IC50 418 nM vs. leflunomide 2.5 μM), MAO-A inhibition (IC50 50 nM vs. clorgyline 2.4–19.5 nM), and physicochemical properties (logP 0.81 vs. DOPAC 0.72 and HVA 0.33–1.03) [2][3]. Consequently, generic substitution without empirical validation would compromise experimental reproducibility and biological interpretation.

• [1] ChEBI. CHEBI:193993, CHEBI:235346, CHEBI:125676. View Source
• [2] BindingDB. BDBM50379143. IC50: 418 nM for Plasmodium falciparum DHODH. View Source
• [3] Chemfont. Predicted logP 0.81 for 2-(3,4-dihydroxy-5-methoxyphenyl)acetic acid. View Source

2-(3,4-Dihydroxy-5-methoxyphenyl)acetic Acid: Comparative Evidence

DHODH Inhibition: Comparison with Leflunomide

2-(3,4-Dihydroxy-5-methoxyphenyl)acetic acid inhibits Plasmodium falciparum dihydroorotate dehydrogenase (DHODH) with an IC50 of 418 nM [1]. This potency is approximately 6-fold greater than that of leflunomide (IC50 = 2.5 μM against human DHODH) but approximately 21-fold weaker than brequinar (IC50 = ~20 nM against human DHODH) . The compound thus occupies a defined intermediate potency range within the DHODH inhibitor landscape, relevant for studies where moderate inhibition is desired.

Evidence Dimension	DHODH inhibition potency (IC50)
Target Compound Data	418 nM (P. falciparum DHODH)
Comparator Or Baseline	Leflunomide: 2.5 μM (human DHODH); Brequinar: ~20 nM (human DHODH)
Quantified Difference	~6-fold more potent than leflunomide; ~21-fold less potent than brequinar
Conditions	Enzymatic assay monitoring orotate formation or DCIP reduction

Why This Matters

This intermediate potency profile positions the compound as a useful tool for modulating pyrimidine biosynthesis in experimental systems where the strong inhibition of brequinar or the weak inhibition of leflunomide may be suboptimal.

• [1] BindingDB. BDBM50379143. IC50: 418 nM for P. falciparum DHODH. US Patent US8703811, compound 38. View Source

MAO-A Inhibition vs. Clorgyline

2-(3,4-Dihydroxy-5-methoxyphenyl)acetic acid inhibits human recombinant monoamine oxidase A (MAO-A) with an IC50 of 50 nM [1]. The reference MAO-A inhibitor clorgyline exhibits an IC50 ranging from 2.4 nM to 19.5 nM across different assay conditions [2]. The compound is therefore approximately 2.6- to 20.8-fold less potent than clorgyline, indicating a measurable but attenuated MAO-A inhibitory effect.

Evidence Dimension	MAO-A inhibition potency (IC50)
Target Compound Data	50 nM (human recombinant MAO-A)
Comparator Or Baseline	Clorgyline: 2.4–19.5 nM (human MAO-A)
Quantified Difference	2.6- to 20.8-fold less potent than clorgyline
Conditions	Human recombinant MAO-A expressed in Sf9 cells, 5-hydroxytryptamine substrate, 1 hr incubation

Why This Matters

The compound provides a moderate MAO-A inhibitory effect that may be preferable in experimental designs requiring partial enzyme blockade, avoiding the near-complete inhibition induced by clorgyline.

• [1] BindingDB. BDBM50075969. IC50: 50 nM for human MAO-A. ChEMBL3415617. View Source
• [2] PMC Table S3. Clorgyline IC50 = 19.5 ± 1.1 nM for MAO-A. View Source

Lipophilicity (LogP) vs. DOPAC and Homovanillic Acid

The predicted octanol-water partition coefficient (logP) of 2-(3,4-Dihydroxy-5-methoxyphenyl)acetic acid is 0.81 [1]. In comparison, the structurally related analog 3,4-dihydroxyphenylacetic acid (DOPAC) exhibits a logP of 0.72, while homovanillic acid (HVA) shows a logP ranging from 0.33 to 1.03 [2][3]. The compound's logP is intermediate between DOPAC and the upper range of HVA, reflecting the lipophilicity-modulating effect of the 5-methoxy substitution relative to the catechol core.

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	0.81 (predicted)
Comparator Or Baseline	DOPAC: 0.72; Homovanillic acid: 0.33–1.03
Quantified Difference	0.09 higher than DOPAC; 0.48 higher than lower-bound HVA
Conditions	Predicted using ALOGPS algorithm

Why This Matters

LogP differences of this magnitude can influence membrane permeability, protein binding, and metabolic stability, making this compound a distinct choice over DOPAC or HVA for in vitro ADME studies requiring specific lipophilicity ranges.

• [1] Chemfont. Predicted logP 0.81 for 2-(3,4-dihydroxy-5-methoxyphenyl)acetic acid. View Source
• [2] IMPPAT. 3,4-Dihydroxyphenylacetic acid logP = 0.72. View Source
• [3] Metabolomics Workbench. Homovanillic acid logP = 1.03. View Source

Aqueous Solubility vs. Homovanillic Acid

The predicted aqueous solubility of 2-(3,4-Dihydroxy-5-methoxyphenyl)acetic acid is 3.09 g/L [1]. Homovanillic acid (HVA), a metabolite differing only in the 4-hydroxy-3-methoxy substitution pattern, has an estimated water solubility of 6.973 g/L at 25 °C . The target compound exhibits approximately 56% lower solubility than HVA, a distinction that may affect dissolution rates, bioavailability, and handling in aqueous experimental buffers.

Evidence Dimension	Aqueous solubility
Target Compound Data	3.09 g/L (predicted)
Comparator Or Baseline	Homovanillic acid: 6.973 g/L (estimated at 25 °C)
Quantified Difference	~2.25-fold lower solubility
Conditions	Predicted using ALOGPS; HVA value from ChemicalBook

Why This Matters

The lower aqueous solubility of the target compound relative to HVA must be considered during experimental design, particularly when preparing stock solutions or assessing dissolution-dependent biological assays.

• [1] Chemfont. Predicted water solubility 3.09 g/L for 2-(3,4-dihydroxy-5-methoxyphenyl)acetic acid. View Source

Application Scenarios for 2-(3,4-Dihydroxy-5-methoxyphenyl)acetic acid

Antimalarial Drug Discovery: DHODH Inhibition

The compound's moderate DHODH inhibitory potency (IC50 = 418 nM) makes it suitable as a reference ligand in antimalarial drug discovery programs targeting P. falciparum pyrimidine biosynthesis [1]. Its intermediate potency, situated between the weaker leflunomide (2.5 μM) and the highly potent brequinar (~20 nM), provides a useful benchmark for characterizing new chemical entities and structure-activity relationships in DHODH inhibition assays [2].

MAO-A Modulation in Neuropharmacology

With an MAO-A IC50 of 50 nM, the compound offers a moderate inhibitory profile that can be exploited in in vitro neurochemical studies to partially block monoamine oxidase A activity [1]. This partial inhibition may better mimic physiological states or disease-relevant enzyme dysregulation compared to complete inhibition by clorgyline (IC50 2.4–19.5 nM) [2].

Analytical Reference Standard for Metabolomics

The compound is a predicted metabolite of anthocyanidin degradation by human gut microbiota, making it a valuable reference standard for untargeted metabolomics workflows and biomarker discovery studies investigating dietary polyphenol metabolism [1]. Its unique substitution pattern distinguishes it from endogenous catecholamine metabolites like DOPAC and HVA, enabling specific detection via LC-MS/MS [2].

In Vitro ADME Profiling: Lipophilicity Studies

The compound's intermediate logP value of 0.81, combined with its predicted aqueous solubility of 3.09 g/L, positions it as a useful probe in comparative in vitro absorption, distribution, metabolism, and excretion (ADME) studies [1]. It can be used to evaluate how methoxy substitution on a catechol phenylacetic acid scaffold influences membrane permeability, protein binding, and metabolic stability relative to DOPAC (logP 0.72) and HVA (logP 0.33–1.03) [2].

• [1] Chemfont. 2-(3,4-dihydroxy-5-methoxyphenyl)acetic acid (CFc000111835). View Source
• [2] IMPPAT and Metabolomics Workbench: logP data for DOPAC and HVA. View Source